Cas no 1114559-11-3 ((1S)-1-(4-chloro-3-fluorophenyl)ethan-1-amine)

• Product Name: (1S)-1-(4-chloro-3-fluorophenyl)ethan-1-amine
• CAS No: 1114559-11-3
• MF: C₈H₉ClFN
• MW: 173.615164518356
• MDL: MFCD07772560
• CID: 834904
• PubChem ID: 44828505
• Update Time: 2025-07-17

(1S)-1-(4-chloro-3-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Chloro-3-fluorophenyl)ethanamine
• (S)-1-(4-chloro-3-fluorophenyl)ethanamine hydrochloride
• (S)-1-(4-chloro-3-fluorophenyl)ethanamine HCl
• (S)-1-(4-Chloro-3-fluorophenyl)ethanaminehydrochloride
• PC48556
• ST2402724
• AX8209432
• AB0000376
• X9597
• 559C113
• (S)-4-Chloro-3-fluoro-alpha-methylbenzylamine hydrochloride
• (1S)-1-(4-chloro-3-fluorophenyl)ethanamine hydrochloride
• Benz
• (1S)-1-(4-chloro-3-fluorophenyl)ethan-1-amine
• AS-64851
• SCHEMBL957890
• CS-0158269
• N10497
• (1S)-1-(4-CHLORO-3-FLUOROPHENYL)ETHANAMINE
• EN300-1965119
• 1114559-11-3
• MFCD07772560
• AKOS016843683

• MDL： MFCD07772560
• Inchi： 1S/C8H9ClFN/c1-5(11)6-2-3-7(9)8(10)4-6/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key： SRVZZCBLNXFARS-YFKPBYRVSA-N
• SMILES： ClC1C=CC(=CC=1F)[C@H](C)N

Computed Properties

• Exact Mass: 209.01700
• Monoisotopic Mass: 173.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.9

Experimental Properties

• Density: 1.215
• PSA: 26.02000
• LogP: 4.00110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-1-(4-chloro-3-fluorophenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(4-chloro-3-fluorophenyl)ethan-1-amine (CAS No. 1114559-11-3)

(1S)-1-(4-chloro-3-fluorophenyl)ethan-1-amine is a chiral amine compound with significant relevance in pharmaceutical and agrochemical research. Its CAS number 1114559-11-3 serves as a unique identifier in chemical databases, facilitating precise tracking and regulatory compliance. The compound's structural features, including the 4-chloro-3-fluorophenyl moiety and the (1S)-configured amine, make it a valuable intermediate in asymmetric synthesis and drug discovery.

In recent years, the demand for chiral building blocks like (1S)-1-(4-chloro-3-fluorophenyl)ethan-1-amine has surged due to their role in developing enantioselective catalysts and bioactive molecules. Researchers frequently search for "CAS 1114559-11-3 applications" or "synthesis of fluorinated chiral amines," reflecting growing interest in sustainable synthetic routes and green chemistry. This compound's fluorine and chlorine substituents enhance its metabolic stability, a property highly sought after in medicinal chemistry.

The compound's stereochemical purity is critical for its utility in pharmaceutical intermediates. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are commonly employed to verify its enantiomeric excess (ee). Industry professionals often inquire about "scale-up production of (1S)-1-(4-chloro-3-fluorophenyl)ethan-1-amine" or "suppliers of CAS 1114559-11-3," highlighting its commercial importance. Regulatory guidelines, including REACH and GMP compliance, further underscore its safe handling and documentation requirements.

Emerging trends in precision medicine and bioconjugation have amplified the relevance of (1S)-1-(4-chloro-3-fluorophenyl)ethan-1-amine. Its potential applications in proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs) are under active investigation. Searches for "fluorinated amines in drug delivery" or "chiral amine catalysts" align with these advancements, demonstrating the compound's interdisciplinary appeal.

Environmental and safety considerations are paramount when working with halogenated compounds. While CAS 1114559-11-3 is not classified as hazardous under current regulations, proper laboratory practices and waste disposal protocols must be followed. FAQs like "stability of (1S)-1-(4-chloro-3-fluorophenyl)ethan-1-amine" or "storage conditions for chiral amines" reflect user concerns about compound integrity and handling.

In summary, (1S)-1-(4-chloro-3-fluorophenyl)ethan-1-amine (CAS 1114559-11-3) exemplifies the convergence of structural specificity and functional versatility in modern chemistry. Its role in high-value synthesis and alignment with industry trends ensures its continued prominence in scientific and industrial applications.